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Compound of Interest

Compound Name: Tris(dimethylamino)borane

Cat. No.: B1346698 Get Quote

Proper disposal of Tris(dimethylamino)borane is critical due to its hazardous properties,

including high flammability and sensitivity to air and moisture.[1][2] Adherence to strict safety

protocols is essential to mitigate risks of fire, explosion, and exposure. This guide provides a

comprehensive operational plan for the safe handling and disposal of

Tris(dimethylamino)borane, tailored for laboratory professionals.

Safety and Hazard Summary
Tris(dimethylamino)borane is a highly flammable liquid that can cause serious skin and eye

irritation and may lead to respiratory irritation.[1][2][3] It is reactive with air and moisture and its

vapors can form explosive mixtures with air.[1]

Property Data Citations

Flash Point -21 °C (-5.8 °F) - closed cup [2]

Boiling Point 147-148 °C [2]

Density 0.817 g/mL at 25 °C [2]

GHS Hazard Codes H225, H315, H319, H335 [2]

Storage Class 3 (Flammable Liquids) [2]

Water Hazard Class
WGK 3 (Highly hazardous for

water)
[2]
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Disposal Workflow
The following diagram outlines the procedural workflow for the safe disposal of both bulk

Tris(dimethylamino)borane and its empty containers.
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Protocol A: Bulk Chemical Quenching

Protocol B: Empty Container Decontamination

Start: Unwanted
Tris(dimethylamino)borane
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1. Prepare in Fume Hood
(Inert Atmosphere, Ice Bath)

Bulk Chemical

1. Triple Rinse with Inert
Solvent under Nitrogen

Empty Container

2. Dilute with an
Inert Solvent (e.g., Heptane)

3. Slowly Add Isopropanol

4. Slowly Add Methanol

5. Cautiously Add Water Dropwise

6. Neutralize and Package
for Waste Disposal

Dispose as Hazardous Waste
via EHS

2. Collect Rinsate for Quenching

Treat Rinsate

3. Leave Open in Fume Hood
(min. 1 week)

4. Triple Rinse with Water

5. Dispose of Clean Container
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Caption: Disposal workflow for Tris(dimethylamino)borane.
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Experimental Disposal Protocols
The following protocols provide step-by-step guidance for neutralization and disposal. These

procedures must be performed by trained personnel familiar with handling pyrophoric and air-

sensitive reagents.[4]

Required Personal Protective Equipment (PPE)
Flame-resistant lab coat[5]

Chemical splash goggles and a face shield[2]

Heavy-duty chemical-resistant gloves (e.g., neoprene or nitrile)[2]

Appropriate respiratory protection (a respirator with ABEK (EN14387) filter is recommended

if vapors are generated)[2]

Protocol A: Quenching of Unwanted
Tris(dimethylamino)borane
This procedure must be conducted in a certified chemical fume hood, away from any ignition

sources.[4][6] It is highly recommended to have a Class D fire extinguisher or powdered lime

readily available.[5]

Methodology:

Preparation: Set up a three-necked round-bottom flask equipped with a mechanical stirrer, a

nitrogen inlet, and an addition funnel in a cooling bath (ice/water). Ensure a steady, gentle

flow of inert gas (nitrogen or argon).

Dilution: Transfer the Tris(dimethylamino)borane to the reaction flask. Dilute the compound

significantly (at least 10-fold) with an inert, dry, high-boiling solvent such as heptane or

toluene.[7] Avoid low-boiling solvents like ether or pentane.[7]

Initial Quenching: Slowly add a solution of isopropanol from the addition funnel to the stirred,

cooled solution of the borane compound. The addition should be dropwise to control the

exothermic reaction and gas evolution.
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Secondary Quenching: After the isopropanol addition is complete and the initial reaction has

subsided, slowly add methanol. Methanol is a more reactive quenching agent and will help

ensure the destruction of any remaining reactive material.[7]

Final Hydrolysis: Once the methanol addition is complete and the reaction ceases, very

cautiously add water dropwise to hydrolyze any remaining borane species.

Waste Collection: The resulting solution should be neutralized (if necessary) to a pH

between 6 and 8. Transfer the final mixture to a properly labeled hazardous waste container.

[8]

Final Disposal: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) department.[8][9]

Protocol B: Decontamination of Empty Containers
Empty containers that held Tris(dimethylamino)borane retain hazardous residue and must be

thoroughly decontaminated before disposal.[5][8]

Methodology:

Initial Rinse: Under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques),

rinse the empty container three times with a dry, inert solvent like heptane.[5][6]

Collect Rinsate: Each rinse must be collected and treated as hazardous waste. Combine the

rinsate with other unwanted Tris(dimethylamino)borane for quenching using Protocol A.[4]

[6]

Airing Out: After rinsing, remove the cap and place the open container in the back of a

chemical fume hood for at least one week to allow any remaining volatile residues to

evaporate safely.[6]

Water Rinse: After the airing period, the container should be triple-rinsed with water. The first

water rinse should be collected and disposed of as hazardous waste.[10]

Final Disposal: Once fully decontaminated, deface the original label and dispose of the

container according to your institution's guidelines for clean chemical glassware or plastic.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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